2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-[4-(diethylamino)-3-methylphenyl]acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[4-(diethylamino)-3-methylphenyl]acetamide
• InChI: InChI=1S/C15H21N5OS2/c1-4-20(5-2)12-7-6-11(8-10(12)3)17-13(21)9-22-15-19-18-14(16)23-15/h6-8H,4-5,9H2,1-3H3,(H2,16,18)(H,17,21)
• InChI Key: CPJGFGMRWWUAHN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C=C1)NC(=O)CSC2=NN=C(S2)N)C
• Molecular Formula: C15H21N5OS2
• Molecular Weight: 351.5 g/mol

Description

This compound is a derivative of 1,3,4-thiadiazole. It is an important intermediate in the synthesis of pesticides.

Synthesis Analysis

The compound can be synthesized efficiently in three steps from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide. The synthesis process involves the reaction of various 5-arylisoxazole-3-carboxylic acids and ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetate.

Molecular Structure Analysis

The molecular geometry of similar compounds has been optimized using X-ray structural parameters at the DFT calculations with a hybrid functional B3LYP.

Chemical Reactions Analysis

The compound has been evaluated for its urease inhibitor activities. The molecular docking simulation was performed using AutoDock4 by docking all synthesized compound and standard inhibitors into the crystal structure of Jack bean urease.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, 2-Amino-1,3,4-thiadiazole has a molecular weight of 193.23 and is a yellow to brown solid.

Mechanism of Action

The compound has shown high activity against the urease enzyme, which is essential for the survival of Helicobacter pylori. The docking results indicate that the compound could interact well with the active site of the urease enzyme.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For example, 2-Amino-1,3,4-thiadiazole has hazard statements H315 - H319 - H335, indicating it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Further evaluation of the compound’s inhibitory activity against the urease enzyme is suggested. The compound might be a promising candidate for the treatment of infections caused by Helicobacter pylori.